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Compound of Interest

Compound Name: Diethyl 2-bromoglutarate

Cat. No.: B1580560 Get Quote

An In-depth Technical Guide to Diethyl 2-bromoglutarate

This technical guide provides a comprehensive overview of the molecular structure, chemical

properties, and synthesis of Diethyl 2-bromoglutarate, a key intermediate in various chemical

syntheses. The information is intended for researchers, scientists, and professionals in the field

of drug development and organic chemistry.

Molecular Structure and Formula
Diethyl 2-bromoglutarate, also known by its IUPAC name diethyl 2-bromopentanedioate, is

an alpha-halogenated diester.[1][2][3] The presence of a bromine atom on the carbon adjacent

to one of the carbonyl groups makes it a valuable reagent for nucleophilic substitution

reactions.[4]

The molecular formula for Diethyl 2-bromoglutarate is C₉H₁₅BrO₄.[1][3] Its structure consists

of a five-carbon glutarate backbone with two ethyl ester groups at positions 1 and 5, and a

bromine atom at position 2.

Key Structural Features:

Glutarate Backbone: A five-carbon dicarboxylic acid ester.

Ester Groups: Two ethyl ester functional groups.
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Bromo Group: A bromine atom at the alpha-position to one of the ester groups, creating a

chiral center.

Physicochemical Properties
The following table summarizes the key quantitative data for Diethyl 2-bromoglutarate. This

compound is a colorless liquid under standard conditions.[1] It is important to note that Diethyl
2-bromoglutarate is considered a relatively unstable compound that can degrade over time,

especially in the presence of heat or water, through hydrolysis or cyclization.[4][5]

Property Value Source

CAS Number 7209-00-9 [1][2][3]

Molecular Formula C₉H₁₅BrO₄ [1][2][3]

Molecular Weight 267.12 g/mol [1][2]

IUPAC Name diethyl 2-bromopentanedioate [1]

Boiling Point 142-148 °C [2]

Density 1.351 ± 0.06 g/cm³ (Predicted) [2]

Refractive Index 1.457 (at 20°C) [2]

Appearance Colorless Liquid [1]

Purity Typically ≥95% [1]

Storage 0-8 °C [1]

Synthesis and Experimental Protocols
Diethyl 2-bromoglutarate is a crucial building block in organic synthesis, particularly for

introducing a glutaric acid fragment into more complex molecules.[4] For instance, it is used in

the synthesis of gadopiclenol, a contrast agent for medical imaging.[4]

One synthetic route involves the bromination of diethyl glutarate. A detailed experimental

protocol for a related synthesis of a 2-bromoglutaric acid diester is described in patent

literature, starting from L-glutamic acid.[4]
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Example Experimental Protocol: Synthesis from L-
Glutamic Acid
This protocol is adapted from a patented method for synthesizing 2-bromoglutaric acid diesters.

[4]

Objective: To synthesize a 2-bromoglutaric acid diester.

Materials:

L-glutamic acid

Sodium nitrite

Water

Appropriate alcohol (e.g., butanol for dibutyl ester)

Acid catalyst (e.g., sulfuric acid)

Brominating agent

Procedure:

Diazotization: Dissolve L-glutamic acid (1 mol) in water. Heat the solution to approximately

55°C. Slowly add a solution of sodium nitrite (1.1 mol) in water. Maintain the temperature and

stir the reaction mixture for 2-5 hours.[5]

Lactone Formation: The reaction of L-glutamic acid with sodium nitrite leads to the formation

of an intermediate, which can then form a butyrolactone acid.

Esterification: React the butyrolactone acid with an excess of the desired alcohol (e.g., n-

butanol) in the presence of an acid catalyst like sulfuric acid. This step opens the lactone ring

and forms the corresponding 2-hydroxyglutaric acid diester.[5]

Bromination: The resulting 2-hydroxyglutaric acid diester is then subjected to bromination to

replace the hydroxyl group with a bromine atom, yielding the final Diethyl 2-
bromoglutarate.
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Purification: The crude product is purified, for example, by washing with a sodium

bicarbonate solution and then with water, followed by concentration under vacuum.[4]

Visualizations
Logical Workflow for Synthesis
The following diagram illustrates the key steps in a generalized synthesis pathway for a 2-

bromoglutaric acid diester starting from L-glutamic acid.
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Caption: Generalized synthesis pathway for Diethyl 2-bromoglutarate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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